Cas no 90213-18-6 (3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-[4-(cyclopentyloxy)phenoxy]-)

3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-[4-(cyclopentyloxy)phenoxy]- structure
90213-18-6 structure
Product name:3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-[4-(cyclopentyloxy)phenoxy]-
CAS No:90213-18-6
MF:C23H38O8
MW:442.54302
CID:791753
PubChem ID:13275042

3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-[4-(cyclopentyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-[4-(cyclopentyloxy)phenoxy]-
    • 2-[2-[2-[2-[2-[2-(4-cyclopentyloxyphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • 90213-18-6
    • 17-[4-(CYCLOPENTYLOXY)PHENOXY]-3,6,9,12,15-PENTAOXAHEPTADECAN-1-OL
    • DTXSID70533956
    • Inchi: InChI=1S/C23H38O8/c24-9-10-25-11-12-26-13-14-27-15-16-28-17-18-29-19-20-30-21-5-7-23(8-6-21)31-22-3-1-2-4-22/h5-8,22,24H,1-4,9-20H2
    • InChI Key: GBMURVVKCNVTJB-UHFFFAOYSA-N
    • SMILES: C1CCC(C1)OC2=CC=C(C=C2)OCCOCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 442.25666817g/mol
  • Monoisotopic Mass: 442.25666817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 84.8Ų

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